Cas no 2171694-22-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyrimidine-5-carboxylic acid)
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyrimidine-5-carboxylic acid
- 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pyrimidine-5-carboxylic acid
- EN300-1500282
- 2171694-22-5
-
- Inchi: 1S/C26H26N4O5/c1-2-7-22(24(31)29-14-23-27-12-16(13-28-23)25(32)33)30-26(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-13,21-22H,2,7,14-15H2,1H3,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: BWLJHMHGEVYSGF-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NCC1N=CC(C(=O)O)=CN=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.19031994g/mol
- Monoisotopic Mass: 474.19031994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 131Ų
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1500282-0.05g |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pyrimidine-5-carboxylic acid |
2171694-22-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1500282-0.1g |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pyrimidine-5-carboxylic acid |
2171694-22-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1500282-0.25g |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pyrimidine-5-carboxylic acid |
2171694-22-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1500282-0.5g |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pyrimidine-5-carboxylic acid |
2171694-22-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1500282-1.0g |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pyrimidine-5-carboxylic acid |
2171694-22-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1500282-2.5g |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pyrimidine-5-carboxylic acid |
2171694-22-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1500282-5.0g |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pyrimidine-5-carboxylic acid |
2171694-22-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1500282-10.0g |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pyrimidine-5-carboxylic acid |
2171694-22-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1500282-50mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pyrimidine-5-carboxylic acid |
2171694-22-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1500282-100mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pyrimidine-5-carboxylic acid |
2171694-22-5 | 100mg |
$2963.0 | 2023-09-27 |
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyrimidine-5-carboxylic acid Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyrimidine-5-carboxylic acid
Chemical Compound CAS No. 2171694-22-5: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyrimidine-5-carboxylic Acid
The compound with CAS No. 2171694-22-5, named as 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyrimidine-5-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a pyrimidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanamide side chain. The integration of these functional groups makes it a versatile building block for various chemical and biological applications.
The pyrimidine ring is a key structural element in this compound, contributing to its aromatic stability and ability to participate in hydrogen bonding. Pyrimidines are widely used in drug design due to their ability to mimic nucleic acid bases and interact with biological targets such as DNA and RNA. Recent studies have highlighted the importance of pyrimidine derivatives in the development of antiviral and anticancer agents, underscoring the potential of this compound in therapeutic applications.
The fluorenylmethoxycarbonyl (Fmoc) group is another critical component of this molecule. Fmoc is commonly used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group plays a pivotal role in modulating the reactivity and solubility of the molecule, making it suitable for various synthetic routes. Recent advancements in peptide chemistry have further expanded the utility of Fmoc-containing compounds in the synthesis of bioactive molecules.
The pentanamide side chain adds flexibility and functionality to the molecule, enabling it to interact with diverse biological targets. Amide bonds are known for their stability and ability to form hydrogen bonds, making them ideal for drug design. The presence of a pentanamide group allows for fine-tuning of the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent research has emphasized the importance of optimizing side chains in drug candidates to improve their bioavailability and efficacy.
From a synthetic perspective, this compound can be prepared through a multi-step process involving coupling reactions, protection/deprotection strategies, and purification techniques. The synthesis typically begins with the preparation of the Fmoc-pentanamide intermediate, which is then coupled with the pyrimidine carboxylic acid derivative using appropriate coupling agents. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.
Recent studies have explored the biological activity of this compound, particularly its potential as an inhibitor of key enzymes involved in cellular signaling pathways. For instance, researchers have investigated its ability to modulate kinase activity, which is crucial in cancer therapy. The results suggest that this compound exhibits promising inhibitory effects on specific kinase targets, making it a candidate for further preclinical development.
In addition to its therapeutic potential, this compound has also been studied for its role in chemical biology tools and diagnostics. Its unique structure allows for conjugation with fluorescent markers or other reporter molecules, enabling its use in imaging applications. Recent advancements in bioconjugation chemistry have further enhanced the versatility of this compound in diagnostic assays and biosensor development.
From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles are increasingly being incorporated into its production processes, including the use of renewable feedstocks, energy-efficient reactions, and waste reduction strategies. These efforts align with global initiatives to promote sustainable chemical practices.
In conclusion, CAS No. 2171694-22-5 represents a cutting-edge organic molecule with diverse applications across pharmaceuticals, biotechnology, and chemical biology. Its intricate structure combines functional groups that offer exceptional versatility and reactivity, making it a valuable tool for researchers and developers alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and medicine.
2171694-22-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pyrimidine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)